Cas no 1781762-48-8 (3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid)

• Product Name: 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid
• CAS No: 1781762-48-8
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6361675
• PubChem ID: 83489023
• Update Time: 2025-10-31

3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid
• 1781762-48-8
• EN300-1879589
• 3-amino-2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}propanoic acid

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-6-4-5-9(8-15)10(7-14)11(16)17/h9-10H,4-8,14H2,1-3H3,(H,16,17)
• InChI Key： VABLJGREPSQBTA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(C(=O)O)CN)C1)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.9Ų

Additional information on 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid

Comprehensive Overview of 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid (CAS No. 1781762-48-8)

3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid (CAS No. 1781762-48-8) is a specialized amino acid derivative with significant applications in pharmaceutical research and peptide synthesis. This compound features a unique structural framework, combining a piperidine ring with a tert-butoxycarbonyl (Boc) protecting group and a propanoic acid moiety. Its molecular formula and weight make it a valuable intermediate for designing bioactive molecules, particularly in drug discovery and medicinal chemistry.

The growing interest in peptide-based therapeutics has elevated the demand for custom amino acid derivatives like 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid. Researchers frequently search for "Boc-protected amino acids" or "non-natural amino acid synthesis" to explore its utility in enzyme inhibition or receptor modulation. Its CAS No. 1781762-48-8 is often referenced in patent literature and academic journals, highlighting its role in optimizing drug bioavailability and target selectivity.

From a synthetic chemistry perspective, this compound’s Boc group offers stability during solid-phase peptide synthesis (SPPS), a technique widely used in developing therapeutic peptides. Users searching for "how to deprotect Boc groups" or "piperidine derivatives in drug design" will find this compound relevant. Its chiral center at the piperidin-3-yl position also makes it a candidate for asymmetric synthesis, aligning with trends in green chemistry and catalytic efficiency.

In bioconjugation and proteomics, 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid serves as a linker or spacer. Queries like "amino acid crosslinkers" or "Boc-chemistry applications" often lead to discussions about its carboxyl and amine functionalities, which enable selective coupling reactions. The compound’s water solubility and pH stability further enhance its utility in biocompatible material development.

Recent advancements in computational chemistry have spurred interest in modeling 1781762-48-8 for molecular docking studies. Keywords such as "QSAR analysis of amino acids" or "piperidine scaffolds in neurology" reflect its potential in CNS drug development. Additionally, its metabolic stability aligns with ADME/Tox profiling, a critical step in preclinical research.

For industrial-scale production, optimizing the synthesis of CAS No. 1781762-48-8 remains a focus. Searches for "cost-effective Boc protection methods" or "scalable amino acid derivatives" underscore the need for process chemistry innovations. Regulatory-compliant GMP synthesis protocols are also trending, ensuring quality for high-value pharmaceutical intermediates.

In summary, 3-amino-2-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid (CAS No. 1781762-48-8) bridges organic synthesis, peptide engineering, and drug development. Its multifaceted applications cater to evolving needs in biotechnology and personalized medicine, making it a compound of enduring scientific and commercial interest.